Cas no 3075-84-1 (2,2',5,5'-Tetramethyl-1,1'-biphenyl)

2,2',5,5'-Tetramethyl-1,1'-biphenyl is a high-purity biphenyl derivative characterized by its symmetrical tetramethyl substitution pattern. This compound exhibits enhanced thermal and oxidative stability compared to unsubstituted biphenyl, making it valuable as a precursor in organic synthesis and material science applications. The methyl groups at the 2,2',5,5' positions impart steric hindrance, which can influence π-conjugation and intermolecular interactions. It serves as a useful building block for liquid crystals, organic semiconductors, and ligands in coordination chemistry. The compound's rigid biphenyl core combined with methyl substitution provides tunable solubility in organic solvents while maintaining crystallinity. Its well-defined structure makes it suitable for mechanistic studies in cross-coupling reactions and as a model compound for investigating steric effects in aromatic systems.
2,2',5,5'-Tetramethyl-1,1'-biphenyl structure
3075-84-1 structure
Product Name:2,2',5,5'-Tetramethyl-1,1'-biphenyl
CAS No:3075-84-1
MF:C16H18
MW:210.314124584198
MDL:MFCD00151846
CID:84602
PubChem ID:137818
Update Time:2025-07-02

2,2',5,5'-Tetramethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,2',5,5'-Tetramethyl-1,1'-biphenyl
    • 2-(2,5-dimethylphenyl)-1,4-dimethylbenzene
    • 2,2',5,5'-Tetramethylbiphenyl
    • 1,1'-Biphenyl,2,2',5,5'-tetramethyl
    • 2,2',4,4'-TETRABROMODIPHENYL ETHER
    • 2,2,5,5-Tetramethylbiphenyl1000µg
    • 2,5,2',5'-tetrakis-methyl-biphenyl
    • 2,5,2',5'-Tetramethyl-biphenyl
    • Biphenyl-,2,2',5,5'-tetramethyl
    • 2,2',5,5'-Tetramethyl-1,1'-biphenyl #
    • 1,1'-Biphenyl, 2,2',5,5'-tetramethyl-
    • Biphenyl-, 2,2',5,5'-tetramethyl-
    • AKOS016017285
    • ZHTROMYSDSTCCE-UHFFFAOYSA-N
    • 3075-84-1
    • MFCD00151846
    • DTXSID60184774
    • AS-63437
    • FT-0609117
    • 2,5,2',5'-tetramethylbiphenyl
    • DTXCID00107265
    • DB-068371
    • 1,1-BIPHENYL,2,2,5,5-TETRAMETHYL-
    • G77994
    • MDL: MFCD00151846
    • Inchi: 1S/C16H18/c1-11-5-7-13(3)15(9-11)16-10-12(2)6-8-14(16)4/h5-10H,1-4H3
    • InChI Key: ZHTROMYSDSTCCE-UHFFFAOYSA-N
    • SMILES: C1(C=C(C)C=CC=1C)C1C=C(C)C=CC=1C
    • BRN: 2046200

Computed Properties

  • Exact Mass: 210.14100
  • Monoisotopic Mass: 210.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.9761 (estimate)
  • Melting Point: 48-51°C
  • Boiling Point: 284°C 732mm
  • Flash Point: 284°C/732mm
  • Refractive Index: 1.5794 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 0.00000
  • LogP: 4.58720
  • Solubility: Not available

2,2',5,5'-Tetramethyl-1,1'-biphenyl Security Information

2,2',5,5'-Tetramethyl-1,1'-biphenyl Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,2',5,5'-Tetramethyl-1,1'-biphenyl Pricemore >>

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2,2',5,5'-Tetramethyl-1,1'-biphenyl Related Literature

Additional information on 2,2',5,5'-Tetramethyl-1,1'-biphenyl

Introduction to 2,2',5,5'-Tetramethyl-1,1'-biphenyl (CAS No. 3075-84-1) and Its Emerging Applications in Modern Chemistry

2,2',5,5'-Tetramethyl-1,1'-biphenyl, identified by the Chemical Abstracts Service registry number CAS No. 3075-84-1, is a polycyclic aromatic hydrocarbon derivative characterized by a biphenyl core with four methyl substituents strategically positioned at the 2, 2', 5, and 5' positions. This molecular structure imparts unique electronic and steric properties, making it a compound of significant interest in the fields of organic synthesis, materials science, and pharmaceutical chemistry. The presence of bulky methyl groups enhances its rigidity and stability, while the biphenyl framework contributes to its solubility in organic solvents and compatibility with various functional groups.

The chemical structure of 2,2',5,5'-Tetramethyl-1,1'-biphenyl exhibits a high degree of symmetry, which is reflected in its spectroscopic properties. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct aromatic protons and methyl groups, while infrared (IR) spectroscopy confirms the presence of C-H stretching vibrations typical of aromatic compounds. Mass spectrometry further validates its molecular weight and fragmentation patterns consistent with the proposed structure. These analytical techniques collectively ensure the purity and identity of the compound for research applications.

In recent years, 2,2',5,5'-Tetramethyl-1,1'-biphenyl has garnered attention for its potential in advanced material systems. Its rigid planar structure serves as an excellent scaffold for designing liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The compound’s ability to form stable π-stacking interactions enhances its performance in these applications by facilitating efficient charge transport. Researchers have demonstrated its utility as an electron-transporting material in OLED devices, where it exhibits high thermal stability and a broad emission spectrum suitable for multicolor displays.

The pharmaceutical industry has also explored CAS No. 3075-84-1 as a building block for drug development. Its biphenyl core is a common motif in bioactive molecules due to its ability to mimic natural products and interact with biological targets. For instance, derivatives of this compound have been investigated as potential kinase inhibitors due to their structural similarity to known pharmacophores. Preliminary studies suggest that modifications at the methyl positions can fine-tune binding affinity and selectivity, opening avenues for targeted therapy development.

Another emerging application lies in the field of supramolecular chemistry. The steric bulk provided by the methyl groups allows 2,2',5,5'-Tetramethyl-1,1'-biphenyl to act as a receptor or anchor molecule in self-assembled systems. Its ability to form stable complexes with guest molecules has been exploited in designing molecular switches and sensors. These applications leverage the compound’s tunable interactions within dynamic molecular architectures, enabling precise control over molecular recognition processes.

The synthesis of CAS No. 3075-84-1 typically involves Friedel-Crafts alkylation or cross-coupling reactions starting from biphenyl precursors. Advanced synthetic methodologies have been developed to introduce methyl groups at specific positions while maintaining high regioselectivity. These techniques are crucial for producing enantiomerically pure forms of the compound when chiral applications are considered. Catalytic systems such as palladium-based catalysts have been particularly effective in facilitating these transformations under mild conditions.

Economic feasibility remains a key consideration for large-scale production of this compound. Manufacturers must balance cost efficiency with purity requirements to meet industrial standards. Recent advancements in continuous flow chemistry have shown promise in improving yield and scalability while reducing solvent waste. Such innovations align with global sustainability goals by minimizing environmental impact during production processes.

The future prospects for 2,2',5,5'-Tetramethyl-1,1'-biphenyl are vast and multifaceted. Ongoing research aims to expand its utility into photovoltaics by integrating it into organic photovoltaic cells as an electron donor or hole conductor. Additionally, its potential role in next-generation quantum computing devices has not been overlooked due to its unique electronic properties at nanoscale dimensions.

In conclusion,CAS No 3075-84-1 represents a versatile chemical entity with broad applicability across multiple disciplines. Its unique structural features enable innovative solutions in electronics、pharmaceuticals、and materials science,while continued research promises even more groundbreaking uses。As synthetic methodologies evolve,the accessibility and functionality of this compound will undoubtedly expand,solidifying its importance as a cornerstone material in modern chemistry。

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